Cas no 175400-40-5 (2-Butanone,4-(6-azabicyclo[3.1.0]hex-6-yl)-)

2-Butanone,4-(6-azabicyclo[3.1.0]hex-6-yl)- structure
175400-40-5 structure
Product Name:2-Butanone,4-(6-azabicyclo[3.1.0]hex-6-yl)-
CAS No:175400-40-5
MF:C9H15NO
MW:153.221502542496
CID:112028
Update Time:2024-03-05

2-Butanone,4-(6-azabicyclo[3.1.0]hex-6-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-(6-azabicyclo[3.1.0]hex-6-yl)-
    • 2-Butanone,4-(6-azabicyclo[3.1.0]hex-6-yl)-(9CI)
    • Inchi: 1S/C9H15NO/c1-7(11)5-6-10-8-3-2-4-9(8)10/h8-9H,2-6H2,1H3
    • InChI Key: HUFHWJYZTPWLOT-UHFFFAOYSA-N
    • SMILES: CC(=O)CCN1C2C1CCC2

Computed Properties

  • Exact Mass: 153.11545
  • Monoisotopic Mass: 153.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.1A^2

Experimental Properties

  • PSA: 20.08
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